Titanium cation (4+)
Titanium cation (4+)
Titanium, also known as titanium alloy or EBT, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Titanium has been primarily detected in saliva, urine, blood, and cerebrospinal fluid.
Brand Name:
Vulcanchem
CAS No.:
16043-45-1
VCID:
VC21063249
InChI:
InChI=1S/Ti/q+4
SMILES:
[Ti+4]
Molecular Formula:
TiO3(2−)
Ti+4
Ti+4
Molecular Weight:
47.87 g/mol
Titanium cation (4+)
CAS No.: 16043-45-1
Cat. No.: VC21063249
Molecular Formula: TiO3(2−)
Ti+4
Molecular Weight: 47.87 g/mol
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Specification
| Description | Titanium, also known as titanium alloy or EBT, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Titanium has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. |
|---|---|
| CAS No. | 16043-45-1 |
| Molecular Formula | TiO3(2−) Ti+4 |
| Molecular Weight | 47.87 g/mol |
| IUPAC Name | titanium(4+) |
| Standard InChI | InChI=1S/Ti/q+4 |
| Standard InChI Key | LCKIEQZJEYYRIY-UHFFFAOYSA-N |
| SMILES | [Ti+4] |
| Canonical SMILES | [Ti+4] |
| Melting Point | 1668°C |
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